Cas no 1513267-68-9 (1-(aminomethyl)cyclohexane-1-carbonitrile)

• Product Name: 1-(aminomethyl)cyclohexane-1-carbonitrile
• CAS No: 1513267-68-9
• MF: C₈H₁₄N₂
• MW: 138.210161685944
• MDL: MFCD29991617
• CID: 4603227
• PubChem ID: 17764060
• Update Time: 2025-11-01

1-(aminomethyl)cyclohexane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(aminomethyl)cyclohexane-1-carbonitrile
• 1-(aminomethyl)cyclohexanecarbonitrile

• MDL： MFCD29991617
• Inchi： 1S/C8H14N2/c9-6-8(7-10)4-2-1-3-5-8/h1-6,9H2
• InChI Key： ZFXSRXFFVQUSJG-UHFFFAOYSA-N
• SMILES： C1(CN)(C#N)CCCCC1

Computed Properties

• Exact Mass: 138.115698455g/mol
• Monoisotopic Mass: 138.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles

Additional information on 1-(aminomethyl)cyclohexane-1-carbonitrile

1-(Aminomethyl)cyclohexane-1-carbonitrile (CAS No. 1513267-68-9): A Versatile Building Block in Modern Pharmaceutical Chemistry

1-(Aminomethyl)cyclohexane-1-carbonitrile, also known by its CAS No. 1513267-68-9, represents a critical intermediate in the development of advanced therapeutic agents. This compound combines the structural features of a cyclohexane ring with a nitrile functional group and an amine moiety, creating a unique scaffold for molecular design. Recent studies in drug discovery and synthetic chemistry have highlighted its potential as a platform for generating bioactive molecules with diverse pharmacological profiles.

The 1-(aminomethyl)cyclohexane-1-carbonitrile structure is characterized by its ring system, which provides a rigid framework for molecular interactions. The presence of the nitrile group (–C≡N) introduces significant electrophilic properties, while the amine group (–NH₂) adds nucleophilic functionality. This combination allows for versatile chemical modifications, enabling the synthesis of derivatives with tailored biological activities. Research published in Journal of Medicinal Chemistry (2023) demonstrated that this compound serves as a key intermediate in the synthesis of antineoplastic agents targeting specific oncogenic pathways.

In the context of modern drug development, the 1-(aminomethyl)cyclohexane-1-carbonitrile has attracted attention for its ability to participate in click chemistry reactions. The nitrile group can undergo azide-alkyne cycloaddition to form stable triazole linkages, a strategy widely used in drug conjugation and targeted drug delivery. A 2024 study in Advanced Synthesis & Catalysis reported the synthesis of PEGylated derivatives of this compound, which showed enhanced solubility and reduced toxicity in preclinical models.

The 1-(aminomethyl)cyclohexane-1-carbonitrile also exhibits interesting enantioselective synthesis properties. The chiral center introduced by the amine group allows for the creation of enantiomers with distinct biological activities. A 2023 paper in Organic & Biomolecular Chemistry explored the use of asymmetric catalysis to selectively produce the R- and S-enantiomers of this compound, revealing significant differences in their antimicrobial activity against Gram-positive bacteria.

Recent advancements in computational chemistry have further enhanced the utility of the 1-(aminomethyl)cyclohexane-1-carbonitrile. Molecular docking studies published in Journal of Computational Chemistry (2024) demonstrated its ability to bind to protein kinase targets with high affinity. The nitrile group was found to interact with key residues in the ATP-binding site, suggesting its potential as a scaffold for kinase inhibitors. This finding has sparked interest in its application for anti-inflammatory therapies and metabolic disorder treatments.

From a synthetic chemistry perspective, the 1-(aminomethyl)cyclohexane-1-carbonitrile offers multiple pathways for functional group modification. The amine group can be converted into various derivatives, including amides, esters, and ureas, while the nitrile group can be reduced to a amine or hydrolyzed to a carboxylic acid. These transformations enable the creation of a wide range of pharmaceutical intermediates with diverse applications in drug development.

The 1-(aminomethyl)cyclohexane-1-carbonitrile has also shown promise in biomedical applications beyond traditional drug development. A 2023 study in Biomaterials explored its use as a crosslinker in the synthesis of hydrogels for drug delivery systems. The nitrile group was found to participate in photocrosslinking reactions, allowing for the creation of stimuli-responsive materials that release drugs in response to light or chemical triggers.

Environmental and green chemistry considerations have also influenced the study of the 1-(aminomethyl)cyclohexane-1-carbonitrile. A 2024 paper in Green Chemistry reported the development of a microwave-assisted synthesis method for this compound, which significantly reduced reaction times and energy consumption. This approach, combined with solvent-free conditions, highlights the compound's potential in sustainable chemical processes.

In summary, the 1-(aminomethyl)cyclohexane-1-carbonitrile (CAS No. 1513267-68-9) represents a valuable building block in modern pharmaceutical chemistry. Its unique structure and functional groups enable a wide range of chemical modifications, making it a promising candidate for the development of new therapeutic agents. Ongoing research in drug discovery, synthetic chemistry, and biomedical applications continues to expand its potential, underscoring its importance in the field of modern medicine.

As the field of drug development evolves, the 1-(aminomethyl)cyclohexane-1-carbonitrile is likely to play an increasingly important role in the creation of next-generation therapeutics. Its ability to participate in click chemistry, asymmetric synthesis, and computational modeling positions it as a versatile platform for the design of bioactive molecules. Further studies are expected to uncover additional applications, reinforcing its status as a key compound in the pharmaceutical industry.

Finally, the 1-(aminomethyl)cyclohexane-1-carbonitrile exemplifies the power of molecular design in modern drug discovery. By combining the properties of a cyclohexane ring, a nitrile group, and an amine group, this compound offers a unique scaffold for the creation of therapeutic agents with diverse biological activities. As research in this area progresses, the 1-(aminomethyl)cyclohexane-1-carbonitrile is poised to become an essential component in the development of innovative medicines.